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Compound of Interest

Compound Name: Cacodylic acid

Cat. No.: B1668196

Essential Safety and Handling Guide for
Cacodylic Acid

This guide provides immediate safety, operational, and disposal protocols for handling
cacodylic acid, tailored for research and drug development professionals.

Hazard Overview

Cacodylic acid and its salts are highly toxic and carcinogenic.[1][2] Acute exposure can cause
irritation to the skin, eyes, and respiratory tract.[1] Ingestion or inhalation can be harmful,
potentially leading to nausea, vomiting, diarrhea, and kidney damage.[1] Chronic exposure to
organic arsenic compounds is linked to an increased risk of skin, bladder, and lung cancer.[1]
[3] Itis also very toxic to aquatic life with long-lasting effects.[2][4][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling
cacodylic acid.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][6]

e Skin Protection:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1668196?utm_src=pdf-interest
https://www.benchchem.com/product/b1668196?utm_src=pdf-body
https://www.benchchem.com/product/b1668196?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/97110.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sigma/c0125
https://pim-resources.coleparmer.com/sds/97110.pdf
https://pim-resources.coleparmer.com/sds/97110.pdf
https://pim-resources.coleparmer.com/sds/97110.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0304.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sigma/c0125
https://www.carlroth.com/medias/SDB-5169-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzA3NTh8YXBwbGljYXRpb24vcGRmfGFHVTFMMmcxWWk4NU1qTXpNRFkyTmpJek1EQTJMMU5FUWw4MU1UWTVYMGRDWDBWT0xuQmtaZ3xlNzUwNGI3YmNkYWE1NTI0Y2RmMmU4Yzg0MDIyNTZkYzYxY2Y1MTlkMmRkOTRlYzU3YWI0MjA2ZThkNDNiMzNh
https://www.fishersci.com/store/msds?partNumber=AC318150050&productDescription=CACODYLIC+ACID%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1668196?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/97110.pdf
https://pim-resources.coleparmer.com/sds/92145.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Gloves: Wear chemical-resistant gloves, such as nitrile rubber (minimum layer thickness:
0.11 mm), tested according to EN 374.[2][4] Always inspect gloves before use and wash
hands thoroughly after handling.[7]

o Protective Clothing: A lab coat, full suit, or other appropriate protective clothing is required
to prevent skin exposure.[1][8]

e Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[2][4] If exposure limits are at risk of being exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1][6] For major spills or
emergencies, a self-contained breathing apparatus (SCBA) is necessary.[2][8]

Recommended Personal Protective Equipment for Handling Cacodylic Acid

Ventilation

Eye/Face Protection

Hand Protection

Body Protection

Respiratory Protection

Operational Plan: Handling and Storage

Handling:

Read and understand all safety precautions before handling cacodylic acid.[2][9]
o Establish a designated, marked area for handling, use, and storage.[3]

o Work within a chemical fume hood or a well-ventilated area to minimize inhalation risk.[1][2]

[7]
» Avoid generating dust.[1][4]

e Wash hands and any exposed skin thoroughly after handling.[1][9] Do not eat, drink, or
smoke in the handling area.[2][9]
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o Keep the container tightly closed when not in use.[1][9]
Storage:

o Store in a cool, dry, and well-ventilated area.[1][7] Recommended storage temperature is
15-25 °C.[4]

o Keep containers tightly closed to prevent moisture absorption, as the substance is
hygroscopic.[1][9]

» Store locked up, segregated from incompatible materials such as strong oxidizing agents
and strong bases.[1][4][9]

Emergency Procedures: Spills and First Aid

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[3]

o Ventilate: Ensure the area is well-ventilated.[1][3]

o Control: Secure and control entrance to the area.[3]

» Containment: Cover drains to prevent the material from entering waterways.[2]

e Cleanup:

o For solid spills, moisten the material first or use a HEPA-filter vacuum for cleanup to avoid
generating dust.[3]

o Sweep or vacuum up the material and place it into a suitable, sealed container for
disposal.[1]

o Do not wash spills into the sewer system.[3]

o Decontaminate: Wash the spill area thoroughly after cleanup is complete.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pim-resources.coleparmer.com/sds/97110.pdf
https://www.spectrumchemical.com/media/sds/CA101_AGHS.pdf
https://pim-resources.coleparmer.com/sds/97110.pdf
https://www.targetmol.com/attachment/sds/187269966754480242/T85195
https://www.carlroth.com/medias/SDB-5169-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzA3NTh8YXBwbGljYXRpb24vcGRmfGFHVTFMMmcxWWk4NU1qTXpNRFkyTmpJek1EQTJMMU5FUWw4MU1UWTVYMGRDWDBWT0xuQmtaZ3xlNzUwNGI3YmNkYWE1NTI0Y2RmMmU4Yzg0MDIyNTZkYzYxY2Y1MTlkMmRkOTRlYzU3YWI0MjA2ZThkNDNiMzNh
https://pim-resources.coleparmer.com/sds/97110.pdf
https://www.spectrumchemical.com/media/sds/CA101_AGHS.pdf
https://pim-resources.coleparmer.com/sds/97110.pdf
https://www.carlroth.com/medias/SDB-5169-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzA3NTh8YXBwbGljYXRpb24vcGRmfGFHVTFMMmcxWWk4NU1qTXpNRFkyTmpJek1EQTJMMU5FUWw4MU1UWTVYMGRDWDBWT0xuQmtaZ3xlNzUwNGI3YmNkYWE1NTI0Y2RmMmU4Yzg0MDIyNTZkYzYxY2Y1MTlkMmRkOTRlYzU3YWI0MjA2ZThkNDNiMzNh
https://www.spectrumchemical.com/media/sds/CA101_AGHS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0304.pdf
https://pim-resources.coleparmer.com/sds/97110.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0304.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0304.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sigma/c0125
https://nj.gov/health/eoh/rtkweb/documents/fs/0304.pdf
https://pim-resources.coleparmer.com/sds/97110.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0304.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0304.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Immediate Actions
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Caption: Workflow for Cacodylic Acid Spill Response.
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First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][4]

o Skin Contact: Remove contaminated clothing and shoes immediately. Flush skin with plenty
of water for at least 15 minutes.[1] Seek medical attention if irritation develops.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an unconscious
person.[1] Seek immediate medical attention.[1][4]

Disposal Plan

Cacodylic acid and its containers must be disposed of as hazardous waste.[4]

» Classification: Waste generators must determine if the discarded chemical is classified as a
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3 and consult state
and local regulations.[1]

¢ Collection: Collect waste material in original or other suitable, tightly sealed containers.[2] Do
not mix with other waste.[2]

o Disposal: Dispose of contents and containers in accordance with all local, regional, national,
and international regulations through an approved waste disposal plant.[2][4] Do not allow
the product to enter drains or the environment.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Cacodylic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668196#personal-protective-equipment-for-
handling-cacodylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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